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Compound of Interest

Compound Name: QNZ

Cat. No.: B1671826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of QNZ
(also known as EVP4593) stock solutions for laboratory use. QNZ is a potent inhibitor of the

NF-κB signaling pathway and has been utilized in a variety of research applications, including

inflammation, neurodegenerative disease, and cancer studies.

Chemical and Physical Properties
QNZ is a quinazoline derivative with the following properties:
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Property Value Reference

IUPAC Name

4-N-[2-(4-

phenoxyphenyl)ethyl]quinazoli

ne-4,6-diamine

[1][2]

Synonyms EVP4593 [1][3][4]

Molecular Formula C₂₂H₂₀N₄O [1][2]

Molecular Weight 356.42 g/mol [1][5]

Appearance White to beige powder

Melting Point 169-175°C

Purity ≥ 98% [6]

Solubility and Recommended Solvents
Proper dissolution is critical for the accurate and effective use of QNZ in experimental settings.

The solubility of QNZ in various solvents is summarized below. For aqueous-based assays, it is

recommended to first dissolve QNZ in an organic solvent like DMSO before further dilution in

the aqueous buffer.

Solvent Solubility Recommendations Reference

DMSO ≥ 15.05 mg/mL

Recommended for

creating high-

concentration stock

solutions.

[1][5]

Ethanol ≥ 10.06 mg/mL
Soluble with the aid of

ultrasonication.
[1][5]

Water < 1 mg/mL Practically insoluble. [7][8]

To enhance solubility, warming the solution at 37°C for 10 minutes or using an ultrasonic bath is

recommended.[1][5]
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Experimental Protocols: Preparation of QNZ Stock
Solution
This protocol describes the preparation of a 10 mM QNZ stock solution in DMSO. This

concentration is suitable for subsequent dilution to working concentrations for most cell-based

assays.

Materials:

QNZ (EVP4593) powder

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile filter tips

Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Wear appropriate PPE. Handle QNZ powder in a chemical fume hood to

avoid inhalation.

Determine the required mass of QNZ:

To prepare a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x

1000 (mg/g)
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For 1 mL (0.001 L) of a 10 mM (0.01 M) solution:

Mass (mg) = 0.01 mol/L x 0.001 L x 356.42 g/mol x 1000 mg/g = 3.56 mg

Weighing QNZ:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 3.56 mg of QNZ powder into the tube.

Dissolving QNZ:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the QNZ powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.

If necessary, briefly sonicate the solution in an ultrasonic bath or warm it at 37°C to aid

dissolution.[1][5] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short to medium-term storage (up to several months).[1][5]

For long-term storage, -80°C is recommended.[7] The solid powder can be stored at -20°C

for up to two years.[7]

Summary of Stock Solution Preparation and Storage:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1671826?utm_src=pdf-body
https://www.benchchem.com/product/b1671826?utm_src=pdf-body
https://www.benchchem.com/product/b1671826?utm_src=pdf-body
https://www.benchchem.com/product/b1671826?utm_src=pdf-body
https://www.apexbt.com/qnz-evp4593.html
https://file.glpbio.com/quotepdf/product.php?token=5xdW6RJZciFNSG-nt77UKMV-pk-ZtzhYVwRqoUDTUJoOeXPnxlTr4LXDeSK1JKzAK4TmzAhmoQF1WL4JtgOgeUWp6N_iKQvXdD4JDhu3XY7FtoyVbKhef3DlPDG4pe8aTO98hwXVp9EpB
https://www.apexbt.com/qnz-evp4593.html
https://file.glpbio.com/quotepdf/product.php?token=5xdW6RJZciFNSG-nt77UKMV-pk-ZtzhYVwRqoUDTUJoOeXPnxlTr4LXDeSK1JKzAK4TmzAhmoQF1WL4JtgOgeUWp6N_iKQvXdD4JDhu3XY7FtoyVbKhef3DlPDG4pe8aTO98hwXVp9EpB
https://www.creative-enzymes.com/downpdf.php?pid=2863
https://www.creative-enzymes.com/downpdf.php?pid=2863
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Reference

Recommended Solvent DMSO [1][5]

Example Stock Concentration 10 mM

Storage Temperature (Powder) -20°C [7]

Storage Temperature (DMSO

Stock)

-20°C (up to several months)

or -80°C (long-term)
[1][5][7]

Freeze-Thaw Cycles
Avoid repeated cycles by

aliquoting.

Mechanism of Action and Signaling Pathway
QNZ is a well-characterized inhibitor of the Nuclear Factor-kappa B (NF-κB) signaling pathway.

[9][10] It exerts its effect by inhibiting the activation of NF-κB, which in turn prevents the

transcription of pro-inflammatory and anti-apoptotic genes.[10] The mechanism is thought to be

indirect, involving the inhibition of store-operated calcium entry (SOCE), which is required for

the activation of the IκB kinase (IKK) complex.[9][10]
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Caption: QNZ inhibits the NF-κB signaling pathway.
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Experimental Workflow: QNZ Stock Solution
Preparation
The following diagram illustrates the key steps in the preparation of a QNZ stock solution.
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Caption: Workflow for preparing QNZ stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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